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Compound of Interest

Compound Name: 5,5-Dimethyl-3-hexanone

Cat. No.: B15492113

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
toxicological considerations for 5,5-Dimethyl-3-hexanone. The information is intended to
support risk assessment and ensure safe laboratory practices for professionals working with
this compound.

Chemical and Physical Properties

5,5-Dimethyl-3-hexanone is a flammable liquid with a molecular weight of 128.21 g/mol .[1] A
summary of its key physical and chemical properties is presented in Table 1.

Property Value Source

Molecular Formula C8H160 PubChem[1]

Molecular Weight 128.21 g/mol PubChem[1]

CAS Number 5340-30-7 PubChem[1]
Appearance Colorless liquid ECHEMI

Boiling Point 149.9 °C at 760 mmHg MOLBASE Encyclopedia
Flash Point 34.4°C MOLBASE Encyclopedia
Density 0.812 g/cm3 MOLBASE Encyclopedia
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Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 5,5-Dimethyl-3-hexanone is classified as a flammable liquid and is associated with
skin, eye, and respiratory irritation.

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable liquids 3

vapor
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation

Specific target organ toxicity, ]
] ] H335: May cause respiratory
single exposure; Respiratory 3 o
o irritation
tract irritation

Source: PubChem

Experimental Protocols for Safety Assessment

The following sections detail the standardized experimental protocols that are used to assess
the safety and toxicity of chemicals such as 5,5-Dimethyl-3-hexanone.

Acute Oral Toxicity

The acute oral toxicity of a substance is typically determined using one of the OECD test
guidelines: 420 (Fixed Dose Procedure), 423 (Acute Toxic Class Method), or 425 (Up-and-
Down Procedure). These methods are designed to estimate the LD50 (the dose lethal to 50%
of a test population) or to classify the substance into a specific toxicity category.

Methodology (OECD TG 423 - Acute Toxic Class Method):

e Animals: Healthy, young adult rats of a single sex (usually females) are used.
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e Housing and Feeding: Animals are housed in appropriate conditions with access to food and
water, except for a brief fasting period before administration of the test substance.

» Dose Administration: The test substance is administered orally in a stepwise procedure using
a minimum number of animals per step. The starting dose is selected from a series of fixed
dose levels (5, 50, 300, 2000, or 5000 mg/kg body weight).

o Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.

o Endpoint: The absence or presence of compound-related mortality at a given dose
determines the next step and ultimately allows for classification of the substance.

Dermal Irritation/Corrosion

The potential for a substance to cause skin irritation or corrosion is assessed using OECD Test
Guideline 404.

Methodology (OECD TG 404):
e Animals: The albino rabbit is the preferred species for this test.[2]

o Application: A single dose of the test substance (0.5 mL for liquids or 0.5 g for solids) is
applied to a small area of shaved skin (approximately 6 cm?2).[2] The area is then covered
with a semi-occlusive dressing.

o Exposure: The exposure duration is typically 4 hours.[2]

o Observation: After the exposure period, the dressing is removed, and the skin is observed for
erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours, and up to 14 days to
assess the reversibility of any effects.[3]

e Scoring: The severity of the skin reactions is scored, and the substance is classified based
on the mean scores for erythema and edema.[2]

Eye Irritation/Corrosion
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The potential for a substance to cause eye irritation or corrosion is evaluated according to
OECD Test Guideline 405.[4]

Methodology (OECD TG 405):
e Animals: Healthy, young adult albino rabbits are used.[4]

o Application: A single dose of the test substance (0.1 mL for liquids or not more than 100 mg
for solids) is instilled into the conjunctival sac of one eye of the animal. The other eye serves
as a control.

o Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival
redness and swelling at 1, 24, 48, and 72 hours after application, and observations may
continue for up to 21 days to assess reversibility.[4]

e Scoring: The severity of the eye lesions is scored, and the substance is classified based on
the nature and reversibility of the observed effects.[4]

Flash Point Determination

The flash point of a flammable liquid is determined using a standardized method such as ASTM
D93, which describes the Pensky-Martens closed-cup test.

Methodology (ASTM D93):
e Apparatus: A Pensky-Martens closed-cup tester is used.

e Procedure: A sample of the substance is heated in a closed cup at a specified rate while
being stirred. An ignition source is periodically introduced into the vapor space above the
liquid.

e Endpoint: The flash point is the lowest temperature at which the vapors of the substance
ignite to produce a flash.

Potential Metabolism and Toxicological Pathways
(Hypothetical)
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While specific metabolic data for 5,5-Dimethyl-3-hexanone are not available, a hypothetical
metabolic pathway can be proposed based on the metabolism of other aliphatic ketones and
the known neurotoxicity of certain hexacarbon compounds. The neurotoxicity of solvents like n-
hexane and methyl n-butyl ketone is attributed to their metabolic conversion to y-diketones,
such as 2,5-hexanedione. These y-diketones can react with primary amine groups on proteins,
leading to protein cross-linking and neurotoxicity.

Given its structure, 5,5-Dimethyl-3-hexanone is a ketone. A plausible metabolic pathway could
involve hydroxylation at the carbon atom adjacent to the carbonyl group (a-carbon) or at other
positions on the alkyl chain, followed by further oxidation. However, due to the presence of the
t-butyl group, the formation of a neurotoxic y-diketone metabolite is less likely compared to
linear hexacarbons. Further research is needed to elucidate the specific metabolic fate and
potential for neurotoxicity of 5,5-Dimethyl-3-hexanone.

Safe Handling and Storage

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.
» Use explosion-proof equipment.

o Ensure eyewash stations and safety showers are readily accessible.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and
closed-toe shoes.

» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
organic vapor cartridge.

Handling:

» Keep away from heat, sparks, open flames, and other ignition sources.
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Ground and bond containers and receiving equipment to prevent static discharge.

Use non-sparking tools.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapors.
Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Store away from incompatible materials such as oxidizing agents.
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Figure 1: Experimental workflow for safety assessment.
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Figure 2: Hypothetical metabolic pathway for 5,5-Dimethyl-3-hexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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